4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide

• IUPAC Name: 4-[1-(1H-imidazol-5-ylmethyl)piperidin-4-yl]oxy-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H25N5O2/c28-22(25-14-18-3-1-2-10-24-18)17-4-6-20(7-5-17)29-21-8-11-27(12-9-21)15-19-13-23-16-26-19/h1-7,10,13,16,21H,8-9,11-12,14-15H2,(H,23,26)(H,25,28)
• InChI Key: ATOUGFYLCKLLKS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=C(C=C2)C(=O)NCC3=CC=CC=N3)CC4=CN=CN4
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide is a small molecule compound that has been studied for its potential therapeutic applications. This compound has been found to have a unique mechanism of action, which makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide is complex and not fully understood. However, it is believed that this compound works by binding to specific targets in cells and altering their activity. This can lead to changes in cellular signaling pathways, which can ultimately result in therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide are still being studied. However, it has been shown to have activity against a number of different targets, including enzymes and receptors that are involved in various disease processes. This suggests that this compound may have potential therapeutic applications in a variety of different diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide in lab experiments include its unique mechanism of action and its potential therapeutic applications. However, its limitations include its complex synthesis method and the need for specialized knowledge and expertise to work with this compound.

Future Directions

There are many future directions for research on 4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide. Some potential areas of focus include:
1. Further elucidation of the compound's mechanism of action
2. Optimization of the synthesis method for increased yield and efficiency
3. Exploration of the compound's potential therapeutic applications in different disease processes
4. Development of new derivatives of the compound with improved activity and selectivity.
Conclusion:
In conclusion, 4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide is a promising small molecule compound with unique properties and potential therapeutic applications. While there is still much to be learned about this compound, it is clear that it has the potential to be an important tool in the fight against various diseases.

Synthesis Methods

The synthesis of 4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide is a multi-step process that involves the use of various chemicals and reagents. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the synthesis of this compound requires specialized knowledge and expertise.

Scientific Research Applications

The scientific research application of 4-{[1-(1H-imidazol-4-ylmethyl)-4-piperidinyl]oxy}-N-(2-pyridinylmethyl)benzamide has been primarily focused on its potential as a therapeutic agent. This compound has been found to have activity against a number of different targets, including enzymes and receptors that are involved in various disease processes.